Cas no 926257-28-5 (2-hydroxy-N-4-(trifluoromethyl)phenylacetamide)

• Product Name: 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide
• CAS No: 926257-28-5
• MF: C₉H₈NO₂F₃
• MW: 219.16
• CID: 4665606
• Update Time: 2025-05-19

2-hydroxy-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-N-[4-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• Acetamide, 2-hydroxy-N-[4-(trifluoromethyl)phenyl]-
• 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide

• Inchi： InChI=1S/C9H8F3NO2/c10-9(11,12)6-1-3-7(4-2-6)13-8(15)5-14/h1-4,14H,5H2,(H,13,15)
• InChI Key： YHYHGEDJXUEZCL-UHFFFAOYSA-N
• SMILES： c1cc(ccc1C(F)(F)F)NC(=O)CO

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 358.4±42.0 °C at 760 mmHg
• Flash Point: 170.6±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-hydroxy-N-4-(trifluoromethyl)phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide

Professional Introduction to Compound with CAS No. 926257-28-5 and Product Name: 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide

2-hydroxy-N-4-(trifluoromethyl)phenylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 926257-28-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its hydroxyl and trifluoromethyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound contribute to its unique chemical properties, making it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

The presence of a trifluoromethyl group in the phenyl ring is particularly noteworthy, as such substituents are known to enhance metabolic stability and binding affinity in many pharmacological contexts. This feature has been extensively studied in the design of bioactive molecules, where trifluoromethylation can modulate electronic and steric interactions, thereby influencing receptor binding and drug efficacy. In recent years, the strategic use of trifluoromethyl groups has become a cornerstone in the development of next-generation pharmaceuticals, offering improved pharmacokinetic profiles and therapeutic outcomes.

Furthermore, the hydroxy functional group at the 2-position of the phenyl ring introduces polarity and hydrogen bonding capabilities to the molecule. This hydroxyl moiety can participate in various interactions with biological targets, including enzymes and receptors, which is crucial for achieving high selectivity and potency. The combination of these two substituents—hydroxy and trifluoromethyl—makes 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide a promising scaffold for medicinal chemists exploring new therapeutic avenues.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide and biological targets. These studies have revealed that the compound exhibits favorable binding properties to several key enzymes involved in inflammatory pathways. For instance, preliminary computational analyses suggest that this molecule may interact with cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of prostaglandins—a class of signaling molecules implicated in pain, inflammation, and fever.

The potential role of 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide as an anti-inflammatory agent is further supported by experimental studies conducted in cellular models. In vitro assays have demonstrated that this compound can modulate the activity of COX-1 and COX-2 enzymes, thereby inhibiting prostaglandin synthesis. Such findings align with the growing interest in developing selective COX inhibitors for treating chronic inflammatory conditions. Additionally, the structural motif of 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide bears resemblance to known nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting that it may share similar mechanisms of action while potentially offering improved efficacy or reduced side effects.

Beyond its anti-inflammatory potential, 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide has also been explored for its possible applications in oncology research. The unique structural features of this compound make it a candidate for targeting various pathways involved in cancer progression. For example, studies have indicated that trifluoromethyl-substituted compounds can exhibit antitumor activity by interfering with key signaling cascades that drive cell proliferation and survival. The hydroxy group may further enhance these effects by facilitating interactions with intracellular targets or by modulating enzyme activities critical for cancer cell metabolism.

In conclusion, 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide (CAS No. 926257-28-5) represents a fascinating compound with diverse therapeutic implications. Its structural composition, featuring both hydroxy and trifluoromethyl substituents, endows it with unique chemical properties that make it an attractive candidate for further pharmacological exploration. The growing body of research on this molecule underscores its potential as a lead compound for developing novel drugs targeting inflammation, cancer, and other critical diseases. As our understanding of molecular interactions continues to evolve, compounds like 2-hydroxy-N-4-(trifluoromethyl)phenylacetamide are poised to play a pivotal role in advancing therapeutic strategies across multiple domains of medicine.